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Compound of Interest

Compound Name: Boc-N-Me-Glu-OH

CAS No.: 2044709-99-9

Cat. No.: B1286515

Get Quote

N-tert-butoxycarbonyl-N-methyl-glutamic acid is a synthetic derivative of glutamic acid, a

naturally occurring amino acid. Its structure is defined by two key modifications that are crucial

for its utility in organic synthesis:

Boc Protecting Group: The α-amino group is protected by a tert-butoxycarbonyl (Boc) group.

This acid-labile protecting group is stable under most basic and nucleophilic conditions,

preventing unwanted side reactions during peptide synthesis.[1]

N-Methylation: The amide nitrogen is methylated, a modification that imparts significant and

desirable properties to peptide-based therapeutics.

These features make Boc-N-Me-Glu-OH an invaluable tool in peptide chemistry and drug

discovery. The molecule exists as two stereoisomers, the D- and L-enantiomers, which are

distinct in their spatial arrangement and biological activity.
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Property Data Source(s)

Molecular Formula C₁₁H₁₉NO₆ [2][3][4]

Molecular Weight 261.27 g/mol [2][3][5]

IUPAC Name (D-form)

(2R)-2-[methyl-[(2-

methylpropan-2-

yl)oxycarbonyl]amino]pentane

dioic acid

[6]

IUPAC Name (L-form)

(2S)-2-[methyl-[(2-

methylpropan-2-

yl)oxycarbonyl]amino]pentane

dioic acid

N/A

Appearance
Typically a white to off-white

solid
N/A

Solubility
Soluble in organic solvents like

DMF and DCM
N/A

Structural Diagram
Caption: Chemical structure of Boc-N-Me-Glu-OH.

Strategic Importance in Medicinal Chemistry
The incorporation of N-methylated amino acids into a peptide sequence is a deliberate strategy

to enhance its therapeutic potential. This modification offers two primary advantages:

Increased Proteolytic Stability: The methyl group on the amide nitrogen sterically hinders the

approach of proteases, enzymes that degrade peptides. This protection slows down the

cleavage of the adjacent peptide bond, leading to a significantly longer in vivo half-life for the

peptide drug.[6]

Conformational Constraint: N-methylation restricts the rotation around the N-Cα bond of the

peptide backbone. This reduces the conformational flexibility of the peptide, which can be
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leveraged to lock the molecule into a specific, biologically active secondary structure (e.g., a

β-turn or helix) that is optimal for binding to its target receptor.[6]

The D-enantiomer, Boc-N-Me-D-Glu-OH, is particularly valuable for creating peptide-based

modulators of the N-methyl-D-aspartate (NMDA) receptor, a critical target in neuroscience.[7]

Dysfunction of the NMDA receptor is implicated in numerous neurological disorders, and

peptides containing N-methyl-D-glutamic acid can act as antagonists, preventing the excessive

neuronal calcium influx that leads to excitotoxicity.[7]

Synthesis of Boc-N-Me-Glu-OH
The synthesis of Boc-N-Me-Glu-OH from its parent amino acid, D- or L-glutamic acid, is a

multi-step process that requires careful control to avoid side reactions like over-methylation and

racemization. A general, plausible synthetic workflow is outlined below.

Synthesis Pathway

D- or L-Glutamic Acid Protect Carboxyl Groups
(e.g., Benzyl Esters)

N-Methylation
(e.g., via Sulfonamide intermediate)

Deprotect Amino Group
(Sulfonamide removal)

Boc Protection
(Add Boc₂O)

Deprotect Carboxyls
(e.g., Hydrogenolysis) Boc-N-Me-Glu-OH

Click to download full resolution via product page

Caption: General workflow for the synthesis of Boc-N-Me-Glu-OH.

Causality Behind the Workflow:

Carboxyl Group Protection: The two carboxylic acid groups of glutamic acid are highly

reactive and must be protected (e.g., as benzyl esters) to prevent them from interfering with

the subsequent N-methylation step.[6]

N-Methylation: Direct methylation of the amino group is challenging. A common, more

controlled strategy involves first reacting the amine with a sulfonyl chloride (like tosyl

chloride). The resulting sulfonamide is more easily and cleanly methylated.

Amine Deprotection & Boc Protection: After methylation, the sulfonamide group is removed

to reveal the secondary N-methyl amine. This amine is then immediately protected with a
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Boc group using di-tert-butyl dicarbonate (Boc₂O) to prepare it for peptide synthesis.[1]

Final Deprotection: Finally, the protecting groups on the side-chain carboxyl groups are

removed (e.g., via hydrogenolysis for benzyl esters) to yield the final product.

Experimental Protocols: Incorporation into Peptides
The primary challenge in using Boc-N-Me-Glu-OH is the steric hindrance caused by the N-

methyl group, which significantly slows down peptide bond formation. This necessitates the use

of more potent coupling reagents and optimized reaction conditions to achieve high yields and

avoid incomplete reactions, which lead to deletion sequences in the final peptide.

Recommended Coupling Reagents
Standard coupling reagents like HBTU are often less effective for N-methylated residues. The

following reagents are recommended for their higher reactivity and ability to overcome steric

hindrance.

Reagent Full Name Rationale for Use Source(s)

HATU

1-

[Bis(dimethylamino)m

ethylene]-1H-1,2,3-

triazolo[4,5-

b]pyridinium 3-oxid

hexafluorophosphate

Highly efficient and

fast-acting. The

incorporated HOAt

moiety helps suppress

racemization. Often

the preferred choice.

[8]

PyBrOP

Bromo-tris-pyrrolidino-

phosphonium

hexafluorophosphate

A powerful

phosphonium-based

reagent effective for

sterically hindered

couplings.

[8][9]

Protocol: Solid-Phase Peptide Synthesis (SPPS) using
HATU
This protocol outlines the manual coupling of a single Boc-N-Me-Glu-OH residue onto a resin-

bound peptide chain with a free N-terminal amine.
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Materials:

Resin-bound peptide with a free N-terminal amine

Boc-N-Me-L-Glu-OH or Boc-N-Me-D-Glu-OH

HATU

N,N-Diisopropylethylamine (DIPEA)

Anhydrous N,N-Dimethylformamide (DMF)

20% (v/v) Piperidine in DMF

Dichloromethane (DCM)

Bromophenol blue test solution

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1286515?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


SPPS Coupling Cycle for N-Methylated Residues

Start: Resin with N-terminal
Fmoc-protected peptide

1. Fmoc Deprotection
(20% Piperidine/DMF)

2. Wash Resin
(DMF, DCM)

4. Coupling
(Add activated mixture to resin)

3. Pre-activation of Amino Acid
(Boc-N-Me-Glu-OH + HATU + DIPEA in DMF)

5. Monitor Reaction
(Bromophenol Blue Test)

Incomplete
(Recouple)

6. Wash Resin
(DMF, DCM)

Complete

End: Elongated Peptide Chain

Click to download full resolution via product page

Caption: Logical steps in an SPPS coupling cycle for Boc-N-Me-Glu-OH.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 12 Tech Support

https://www.benchchem.com/product/b1286515/docs?utm_src=pdf-body-img#core-concepts-structure-stereochemistry-and-physicochemical-properties
https://www.benchchem.com/product/b1286515/docs?utm_src=pdf-body#core-concepts-structure-stereochemistry-and-physicochemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1286515?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step-by-Step Methodology:

Resin Preparation: Swell the resin-bound peptide in DMF for 30-60 minutes in a suitable

reaction vessel.

Boc Deprotection:

Drain the DMF from the swollen resin.

Add a solution of 50% trifluoroacetic acid (TFA) in DCM. Agitate for 5 minutes.[9]

Drain the solution, and repeat the TFA/DCM treatment for an additional 20-30 minutes to

ensure complete deprotection.

Wash the resin thoroughly with DCM (3x), followed by DMF (5x).

Amino Acid Activation & Coupling:

In a separate vessel, dissolve 2.0-4.0 equivalents of Boc-N-Me-Glu-OH and a near-

equimolar amount (e.g., 1.9-3.9 eq.) of HATU in anhydrous DMF.[8]

Add 4.0-8.0 equivalents of DIPEA to the activation mixture. The base is critical for

generating the carboxylate anion.

Allow the activation to proceed for 2-5 minutes at room temperature.

Drain the wash solvent from the resin and immediately add the activated amino acid

solution.

Agitate the reaction mixture for 1-4 hours. Longer coupling times are often required for N-

methylated residues.

Monitoring the Coupling:

Perform a bromophenol blue test to check for reaction completion.[8] A standard Kaiser

test will give a false negative for the secondary amine of the N-methylated residue.
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If the test indicates incomplete coupling (a blue/green color), drain the solution and repeat

the coupling step with a freshly prepared activated amino acid solution.

Washing: Once the coupling is complete (a yellow color), drain the coupling solution. Wash

the resin thoroughly with DMF (5x) and DCM (3x) to remove all excess reagents and

byproducts. The resin is now ready for the next coupling cycle.

Protocol: Solution-Phase Synthesis using HBTU/HOBt
This protocol describes the coupling of Boc-N-Me-D-Glu-OH to a C-terminally protected amino

acid ester (H-Xaa-OR') in solution.

Materials:

Boc-N-Me-D-Glu-OH

C-terminally protected amino acid (e.g., H-Phe-OMe)

HBTU and HOBt (1-Hydroxybenzotriazole)

DIPEA

Anhydrous DMF

Step-by-Step Methodology:

Reactant Dissolution: In a round-bottom flask under an inert atmosphere (Nitrogen or Argon),

dissolve Boc-N-Me-D-Glu-OH (1.0 eq) in anhydrous DMF.

Activation: Add HBTU (1.0 eq) and HOBt (1.0 eq) to the solution. The HOBt is crucial for

suppressing racemization during activation.

Base Addition: Add DIPEA (2.0 eq) and stir the mixture for 5-10 minutes to pre-activate the

carboxylic acid, forming the reactive HOBt-ester.[7]

Coupling: Add the C-terminally protected amino acid (H-Xaa-OR', 1.0 eq) to the reaction

mixture.
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Reaction: Stir the reaction at room temperature for 2-4 hours.

Monitoring and Workup:

Monitor the reaction progress by Thin-Layer Chromatography (TLC).

Once complete, perform a standard aqueous workup (e.g., washing with 1N HCl,

saturated NaHCO₃ solution, and brine) to remove unreacted starting materials and

byproducts.

Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced

pressure.

Purification and Characterization: Purify the crude dipeptide product by silica gel column

chromatography. Confirm the structure and purity using NMR spectroscopy and mass

spectrometry.[7]

Conclusion
N-tert-butoxycarbonyl-N-methyl-glutamic acid is a high-value, specialized building block that

empowers medicinal chemists to design next-generation peptide therapeutics. While its N-

methylated structure presents synthetic challenges, these are readily overcome through the

selection of appropriate high-potency coupling reagents and the optimization of reaction

protocols. The ability to confer enhanced proteolytic stability and conformational rigidity makes

Boc-N-Me-Glu-OH an essential component in the development of novel, more effective

peptide-based drugs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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